2-Chloro-N-methoxy-N-methylbenzamide

• IUPAC Name: 2-chloro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H10ClNO2/c1-11(13-2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3
• InChI Key: ZBRUSXSYQDZHQM-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=CC=C1Cl)OC
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID30592660
• Molecular Weight: 199.63 g/mol
• CAS RN: 289686-74-4

Description

2-Chloro-N-methoxy-N-methylbenzamide is a chemical compound with the CAS Number: 289686-74-4. It has a molecular weight of 199.64. It is a solid at room temperature and is stored in a dry environment.

Molecular Structure Analysis

The molecular structure of 2-Chloro-N-methoxy-N-methylbenzamide is represented by the InChI code: 1S/C9H10ClNO2/c1-11(13-2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3. This indicates that the molecule consists of a benzamide core with a chlorine atom at the 2nd position and N-methoxy-N-methyl groups.

Physical And Chemical Properties Analysis

2-Chloro-N-methoxy-N-methylbenzamide is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Synthesis of Novel Benzamide Compounds

2-Chloro-N-methoxy-N-methylbenzamide: is utilized in the synthesis of novel benzamide compounds. These synthesized benzamides are then analyzed using various spectroscopic methods, such as IR, NMR, and elemental analysis. .

Antioxidant Activity

This compound is involved in research for its antioxidant properties. By conducting in vitro tests, it’s possible to determine the total antioxidant capacity, free radical scavenging ability, and metal chelating activities. .

Antibacterial and Antimicrobial Applications

The antibacterial activities of benzamide derivatives, including 2-Chloro-N-methoxy-N-methylbenzamide , are significant. .

Drug Discovery and Development

Benzamide compounds, such as 2-Chloro-N-methoxy-N-methylbenzamide , are often used in drug discovery. .

Industrial Applications

In the industrial sector, benzamide derivatives are used in the production of plastics, rubber, and paper. .

Agricultural Chemical Research

The compound’s role in agricultural chemistry is also noteworthy. .

Material Science

.

Quorum Sensing in Bacterial Communication

Research has shown that similar benzamide derivatives are involved in the study of quorum sensing—a process of bacterial communication. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264).

Mechanism of Action

Target of Action

It is known to be used as a reagent in the synthesis of functionalized β-oxonitriles and potent thiosemicarbazone based cathepsin l inhibitors .

Mode of Action

It is used as a reagent in the synthesis of other compounds, suggesting that it interacts with its targets to form new compounds .

Biochemical Pathways

It is used in the synthesis of functionalized β-oxonitriles and potent thiosemicarbazone based cathepsin l inhibitors , indicating that it may play a role in the biochemical pathways related to these compounds.

Result of Action

It is used in the synthesis of functionalized β-oxonitriles and potent thiosemicarbazone based cathepsin l inhibitors , suggesting that it may have a role in the molecular and cellular processes related to these compounds.

Action Environment

It is known that the compound is stored in a dry, room temperature environment , suggesting that these conditions may be optimal for its stability and efficacy.

Synthesis routes and methods I

Procedure details

50 ml of 2-chlorobenzoyl chloride are added slowly to a mixture of 37.33 g of N-methoxymethanamine hydrochloride and 104 ml of triethylamine in 500 ml of DCM and the mixture is left to stir overnight at AT. Water is added to the reaction mixture, the mixture is extracted with DCM, the organic phase is washed with a buffer solution pH=2 and dried over Na2SO4, and the solvent is evaporated off under vacuum. 78.57 g of the expected compound are obtained.

Synthesis routes and methods II

Procedure details

To a solution of 2-chlorobenzoyl chloride (8 g, 46 mmol) in dichloromethane (200 mL) at 0° C. was added N,O-dimethylhydroxylamine hydrochloride (4.9 g, 50 mmol) followed by pyridine (11 mL, 137 mmol). The mixture was stirred at room temperature for 16 hours. Water was added to the reaction mixture and organic layer was washed with brine, dried over magnesium sulfate and concentrated. Purification by chromatography on silica gel gave 2-chloro-N-methoxy-N-methylbenzamide (21) (7.8 g, 39.2 mmol, 85%) as clear oil.